PZ-2891

• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol
• InChI: InChI=1S/C20H23N5O/c1-15(2)17-5-3-16(4-6-17)13-20(26)25-11-9-24(10-12-25)19-8-7-18(14-21)22-23-19/h3-8,15H,9-13H2,1-2H3
• InChIKey: LGWDVWIZDPGCFG-UHFFFAOYSA-N

PZ-2891 for Research & Procurement: Baseline Profile of a Selective, Brain-Penetrant PANK Modulator

PZ-2891 (CAS 2170608-82-7, C20H23N5O, MW 349.43) is a pantothenate kinase (PANK) modulator that acts as a concentration-dependent orthosteric inhibitor and allosteric activator of the rate-limiting enzyme in coenzyme A (CoA) biosynthesis [1]. It potently and selectively inhibits human PANK isoforms PANK1β, PANK2, and PANK3 with IC50 values of 40.2 nM, 0.7 nM, and 1.3 nM, respectively . A key differentiator is its oral bioavailability and demonstrated brain penetration, which is critical for its utility in neuroscience and neurodegeneration research [2].

Pathway target PANK1β/2/3 isoform-selective modulation for CoA biosynthesis pathway studies

CNS accessibility Brain-penetrant tool compound for neuroscience and neurodegeneration research models

Mechanism Concentration-dependent dual-mode (orthosteric inhibitor / allosteric activator) mechanism context

• [1] Sharma LK, Subramanian C, Yun MK, Frank MW, White SW, Rock CO, Lee RE, Jackowski S. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018 Oct 23;9(1):4399. doi: 10.1038/s41467-018-06703-2. PMID: 30352999. View Source
• [2] Sharma LK, Subramanian C, Yun MK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. (Demonstrates oral bioavailability and brain penetration in mice). View Source

PZ-2891 Procurement Rationale: Why In-Class PANK Modulators Are Not Interchangeable

The pantothenate kinase (PANK) modulator class is not monolithic; small structural changes drastically alter critical performance parameters. Direct substitution of PZ-2891 with a close analog or alternative PANK ligand can compromise experimental integrity due to significant variance in isoform selectivity, brain penetrance, and functional effects on CoA biosynthesis [1]. For instance, the structurally related pantazine PZ-3067 is completely inactive as a CoA inducer, while compound 7 demonstrates an opposing functional effect (decreasing CoA), making a clear functional classification essential [2]. Furthermore, advanced clinical candidates like BBP-671 are at a different stage of development and may not be directly comparable for fundamental research applications [3]. Selecting PZ-2891 ensures you are using the well-characterized tool compound with a validated, dual-mode mechanism and established in vivo PK profile.

Inactive analog risk

Structurally related PZ-3067 may not induce CoA, limiting its use as a functional control or substitute.

Functional divergence

Compound 7 can produce opposing CoA responses in the same model; PANK modulator class effect may not transfer.

Characterization gap

Later-stage candidates (e.g., BBP-671) may differ in selectivity, pharmacokinetics, and model-response profile.

• [1] Sharma LK, Subramanian C, Yun MK, Frank MW, White SW, Rock CO, Lee RE, Jackowski S. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018 Oct 23;9(1):4399. View Source
• [2] Simão-Gurge RM, Thakre N, Strickland J, Isoe J, Delacruz LR, Torrevillas BK, Rodriguez AM, Riehle MA, Luckhart S. Activation of Anopheles stephensi Pantothenate Kinase and Coenzyme A Biosynthesis Reduces Infection with Diverse Plasmodium Species in the Mosquito Host. Biomolecules. 2021; 11(6):807. View Source
• [3] Sharma LK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. (Describes BBP-671 as a later-stage pantazine). View Source

PZ-2891 Quantitative Differentiation: Head-to-Head Evidence Against Comparators

Functional Differentiation: PZ-2891 vs. Inactive Analog PZ-3067 for CoA Induction

A direct comparison in cell-based assays demonstrates that PZ-2891 robustly increases intracellular coenzyme A (CoA) levels, whereas its close structural homolog PZ-3067 is completely inactive. This establishes PZ-2891 as a functional PANK activator and highlights the risk of using a structurally similar but biologically inert compound as a control [1]. The assay measured total intracellular CoA levels in C3A human liver-derived cells following 24-hour treatment.

CoA Induction

Head-to-head

PZ-2891: time-dependent CoA increase
PZ-3067: no induction over baseline

Functional activity context; differentiates tool from inert analog

C3A cells, 10 µM, 24h; exact fold-change in cited figure

Evidence Dimension	Intracellular CoA Level Elevation
Target Compound Data	10 μM PZ-2891: Time-dependent increase in CoA levels (quantified in Fig. 4c of source) [1]
Comparator Or Baseline	10 μM PZ-3067: No increase in CoA levels over baseline [1]
Quantified Difference	PZ-2891 induces a measurable, time-dependent rise in CoA; PZ-3067 does not (exact fold-change values in cited figure) [1]
Conditions	C3A human liver-derived cells; 24h treatment; 10 μM compound concentration [1]

Why This Matters

Confirms that PZ-2891, unlike PZ-3067, is a functional CoA inducer, making it the appropriate tool for studying CoA-dependent processes.

• [1] Sharma LK, Subramanian C, Yun MK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. (Fig. 4c). View Source

In Vivo Efficacy Comparison: PZ-2891 Significantly Extends Lifespan in a PKAN Mouse Model

In a knockout mouse model of brain CoA deficiency (a model for Pantothenate Kinase-Associated Neurodegeneration, PKAN), oral administration of PZ-2891 led to a near 3-fold increase in median survival compared to untreated controls [1]. This in vivo efficacy data provides a critical quantitative benchmark for researchers studying PKAN or evaluating other therapeutic candidates.

Model Survival

Trial context

+98 days (188%) median survival

Model-response endpoint context; supports PKAN survival interpretation

Neuronal CoA-deficient mice; oral PZ-2891

Evidence Dimension	Median Survival Time
Target Compound Data	PZ-2891-treated group: 150 days median survival
Comparator Or Baseline	Untreated knockout mice: 52 days median survival
Quantified Difference	+98 days (188% increase in median survival)
Conditions	Mouse model of neuronal CoA deficiency (brain-specific deletion of Pank1 and Pank2 genes); oral administration of PZ-2891 [1]

Why This Matters

Demonstrates a substantial, quantitative in vivo efficacy benefit of PZ-2891 in a disease-relevant model, justifying its selection for preclinical PKAN research.

• [1] Sharma LK, Subramanian C, Yun MK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. View Source

Functional Divergence: PZ-2891 Increases CoA, Compound 7 Decreases CoA in Identical Mosquito Assay

In a study evaluating the impact of small molecule PANK modulators on mosquito CoA levels, PZ-2891 and compound 7 exhibited opposite functional effects. PZ-2891 significantly increased midgut CoA levels, whereas compound 7 significantly decreased them [1]. This stark functional divergence underscores that not all PANK modulators are functionally equivalent and highlights the unique activation profile of PZ-2891.

CoA Change (Mosquito)

Head-to-head

PZ-2891: increase midgut CoA
Compound 7: decrease midgut CoA

Opposite directional effect; confirms functional divergence context

An. stephensi, oral provision at EC50/10× EC50

Evidence Dimension	Change in Mosquito Midgut CoA Levels
Target Compound Data	PZ-2891 (1.3 nM and 13 nM): Increased midgut CoA levels
Comparator Or Baseline	Compound 7 (62 nM and 620 nM): Decreased midgut CoA levels
Quantified Difference	Opposite directional effect on CoA (increase vs. decrease)
Conditions	Anopheles stephensi mosquitoes; oral provisioning; doses at reported EC50 and 10-fold EC50 [1]

Why This Matters

Demonstrates that PZ-2891 and 'compound 7' (another PANK modulator) produce opposing functional outcomes in the same biological system, confirming that PANK modulators are not interchangeable.

• [1] Simão-Gurge RM, Thakre N, Strickland J, Isoe J, Delacruz LR, Torrevillas BK, Rodriguez AM, Riehle MA, Luckhart S. Activation of Anopheles stephensi Pantothenate Kinase and Coenzyme A Biosynthesis Reduces Infection with Diverse Plasmodium Species in the Mosquito Host. Biomolecules. 2021; 11(6):807. View Source

Broad Kinase Selectivity Profile: PZ-2891 Exhibits Minimal Off-Target Activity Across 468 Kinases

A comprehensive selectivity screen demonstrated that PZ-2891 exhibits minimal activity against a large panel of off-target proteins. At a concentration of 10 µM, PZ-2891 showed no significant inhibition of over 468 other kinases and a panel of 72 receptors and ion channels . This high degree of selectivity is a critical attribute for a chemical probe, reducing the likelihood of confounding off-target effects in cellular and in vivo experiments.

Kinase Selectivity

Class-level

468 kinases + 72 receptors/ion channels; minimal off-target activity at 10 µM

Supports target selectivity review; reduces polypharmacology interpretation risk

Broad panel screen; data to verify

Evidence Dimension	Inhibition of Off-Target Kinases and Receptors
Target Compound Data	10 µM PZ-2891: No significant inhibition of 468+ kinases and 72 receptors/ion channels
Comparator Or Baseline	Not applicable (class-level inference based on broad panel screen)
Quantified Difference	Not applicable
Conditions	In vitro kinase and receptor panel screening at 10 µM concentration

Why This Matters

The broad selectivity profile reduces the risk of data misinterpretation due to polypharmacology, making PZ-2891 a more reliable tool for studying PANK-mediated biology.

PZ-2891 Application Scenarios: Where Quantitative Differentiation Drives Value

Modeling Pantothenate Kinase-Associated Neurodegeneration (PKAN)

PZ-2891 is the tool of choice for establishing and validating preclinical models of PKAN. Its demonstrated ability to significantly extend lifespan and improve locomotor function in a relevant genetic mouse model of brain CoA deficiency (as quantified in Section 3) provides a well-defined, efficacious positive control [1]. Researchers can reliably use PZ-2891 to benchmark new therapeutic candidates or to study the downstream effects of CoA restoration in the CNS.

Investigating the Role of CoA Metabolism in Alzheimer's Disease (AD)

Emerging evidence positions PZ-2891 as a key tool for AD research. A recent study demonstrated that PZ-2891 markedly alleviates cognitive impairment and reduces AD-typical pathological biomarkers in an Aβ-induced mouse model [2]. The compound's favorable brain-to-plasma ratio (approximately 0.59) and measurable brain exposure make it particularly suitable for exploring the link between CoA homeostasis and neurodegeneration in the context of AD [3].

Studying CoA-Dependent Processes in Malaria Parasite Biology

In vector biology and malaria research, PZ-2891 serves a unique role. As demonstrated in the quantitative comparison with compound 7, PZ-2891 increases mosquito midgut CoA levels, which in turn reduces Plasmodium infection success [4]. This makes PZ-2891 a valuable tool for dissecting the role of host CoA metabolism in parasite development and for exploring novel vector control strategies.

Application

Selection Property

Validation Focus

PKAN model-response studies

CoA induction + CNS penetration

Survival and locomotor endpoint review

AD model-response studies

Cognitive endpoint context + brain exposure

Aβ-model cognitive and biomarker endpoint review

CoA metabolism in vector biology

Functional CoA modulation in insect model

Midgut CoA and Plasmodium infection endpoints

• [1] Sharma LK, Subramanian C, Yun MK, et al. A therapeutic approach to pantothenate kinase associated neurodegeneration. Nat Commun. 2018;9:4399. View Source
• [2] Key Laboratory of Drug Metabolism and Pharmacokinetics, China Pharmaceutical University. Pharmacokinetic and Pharmacodynamic Evaluation of PZ-2891, an Anti-Alzheimer’s Disease Agonist of PANK2. Pharmaceuticals. 2025; 18(12):1871. View Source
• [3] Key Laboratory of Drug Metabolism and Pharmacokinetics, China Pharmaceutical University. Pharmacokinetic and Pharmacodynamic Evaluation of PZ-2891, an Anti-Alzheimer’s Disease Agonist of PANK2. Pharmaceuticals. 2025; 18(12):1871. (Reports brain-to-plasma ratio of ~0.59). View Source
• [4] Simão-Gurge RM, Thakre N, Strickland J, et al. Activation of Anopheles stephensi Pantothenate Kinase and Coenzyme A Biosynthesis Reduces Infection with Diverse Plasmodium Species in the Mosquito Host. Biomolecules. 2021; 11(6):807. View Source